Cas no 1194376-44-7 (tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate)

• Product Name: tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
• CAS No: 1194376-44-7
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• MDL: MFCD11227044
• CID: 834643
• PubChem ID: 49760545
• Update Time: 2025-05-24

tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
• 7-Boc-2,7-DIAZA-SPIRO[4.4]NONAN-1-ONE
• tert-butyl 1-oxo-2,7-diazaspiro[4.4]nonane-7-carboxylate
• tert-Butyl 6-oxo-2,7-diazaspiro-[4.4]nonane-2-carboxylate
• 6-OXO-2,7-DIAZA-SPIRO[4.4]NONANE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• AK122729
• KB-61339
• SureCN9948300
• SY096850
• AS-52748
• SCHEMBL9948300
• DTXSID80678241
• P15578
• RJXAFHSMTSRJKE-UHFFFAOYSA-N
• 2-Boc-2,7-diazaspiro[4.4]nonane-6-one
• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
• AKOS016012006
• DA-17947
• EN300-268916
• 1194376-44-7
• MFCD11227044
• CS-W001321
• tert-Butyl6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
• 2-Boc-6-oxo-2,7-diazaspiro[4.4]nonane
• SB22870

• MDL： MFCD11227044
• Inchi： 1S/C12H20N2O3/c1-11(2,3)17-10(16)14-7-5-12(8-14)4-6-13-9(12)15/h4-8H2,1-3H3,(H,13,15)
• InChI Key： RJXAFHSMTSRJKE-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN1)CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 240.1475
• Monoisotopic Mass: 240.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 411.9±28.0 °C at 760 mmHg
• Flash Point: 202.9±24.0 °C
• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• PSA: 58.64
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives

Additional information on tert-Butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate

tert-Butyl 6-Oxo-2,7-Diazaspiro[4.4]Nonane-2-Carboxylate: A Comprehensive Overview

The compound tert-butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate, with the CAS number 1194376-44-7, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of two rings fused at a single atom, creating a distinctive molecular framework. The presence of the tert-butyl group and the carboxylate functionality further enhances its chemical versatility and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds like tert-butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate in drug design and development. The spirocyclic core provides a rigid structure that can be exploited to optimize pharmacokinetic properties such as bioavailability and stability. Moreover, the oxygen-containing functional groups within the molecule contribute to hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In terms of synthesis, researchers have developed efficient methods to construct the spirocyclic framework of tert-butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate. These methods often involve multi-component reactions or stepwise assembly strategies, ensuring high yields and purity. The use of transition metal catalysts has also been explored to facilitate key bond-forming steps, further advancing the synthetic methodologies for this compound.

The application of tert-butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate extends beyond pharmaceuticals into materials science. Its rigid structure and functional groups make it a promising candidate for use in polymer synthesis or as a building block for advanced materials. For instance, its incorporation into polymeric networks could enhance mechanical properties or serve as a platform for stimuli-responsive materials.

From an environmental perspective, the synthesis and application of tert-butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate are being evaluated for sustainability. Researchers are exploring greener synthetic routes and recycling strategies to minimize environmental impact while maintaining the compound's utility in various industries.

In conclusion, tert-butyl 6-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. With ongoing advancements in synthetic chemistry and material science, this compound is poised to play an increasingly important role in both academic research and industrial development.